Cas no 351062-08-3 (Necrostatin-7)
Necrostatin-7 Chemical and Physical Properties
Names and Identifiers
-
- Necrostatin-7 (nec-7)
- Necrostatin-7
- 5-[[3-(4-Fluorophenyl)-1H-pyrazol-4-yl]methylene]-2-imino-3-(2-thiazolyl)-4-thiazolidinone
- Nec-7
- CS-0064314
- CHEMBL514242
- SCHEMBL12682782
- AKOS001738191
- SR-01000531116
- (5Z)-5-([3-(4-Fluorophenyl)-1H-pyrazol-4-yl]methylene)-2-imino-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one #
- DA-76068
- 5-((3-(4-Fluorophenyl)-1H-pyrazol-4-yl)methylene)-2-imino-3-(thiazol-2-yl)thiazolidin-4-one
- J-019941
- MFCD02140208
- HY-117200
- STK763743
- necrotatin-7
- (5Z)-5-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methylidene]-2-imino-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
- HMS621M06
- 351062-08-3
- DTXSID40361283
- SR-01000531116-1
- (5Z)-5-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylidene}-2-imino-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
- SMJGLNVGTJLIRV-KBEFMPHXSA-N
- 5'-[3-(4-Fluoro-phenyl)-1H-pyrazol-4-ylmethylene]-2'-imino-[2,3']bithiazolyl-4'-one
- EX-A11193
-
- MDL: MFCD02334728
- Inchi: 1S/C16H10FN5OS2/c17-11-3-1-9(2-4-11)13-10(8-20-21-13)7-12-14(23)22(15(18)25-12)16-19-5-6-24-16/h1-8,18H,(H,20,21)/b12-7-,18-15?
- InChI Key: SMJGLNVGTJLIRV-KBEFMPHXSA-N
- SMILES: S1C(=N)N(C2=NC=CS2)C(/C/1=C/C1C=NNC=1C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 371.03108047g/mol
- Monoisotopic Mass: 371.03108047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 139Ų
Experimental Properties
- Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
Necrostatin-7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N274719-25mg |
Necrostatin-7 |
351062-08-3 | ≥98% | 25mg |
¥4234.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N274719-5mg |
Necrostatin-7 |
351062-08-3 | ≥98% | 5mg |
¥1175.90 | 2023-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72960-5mg |
Necrostatin-7 |
351062-08-3 | 98% | 5mg |
¥1199.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72960-25mg |
Necrostatin-7 |
351062-08-3 | 98% | 25mg |
¥4055.00 | 2022-04-26 | |
| MedChemExpress | HY-117200-5mg |
Necrostatin-7 |
351062-08-3 | ≥98.0% | 5mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-117200-10mg |
Necrostatin-7 |
351062-08-3 | ≥98.0% | 10mg |
¥2480 | 2025-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364122-5mg |
Necrostatin-7, |
351062-08-3 | ≥98% | 5mg |
¥602.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364122A-25mg |
Necrostatin-7, |
351062-08-3 | ≥98% | 25mg |
¥3219.00 | 2023-09-05 | |
| Hello Bio | HB3995-25mg |
Necrostatin-7 |
351062-08-3 | >98% | 25mg |
£245 | 2023-05-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364122-5 mg |
Necrostatin-7, |
351062-08-3 | ≥98% | 5mg |
¥602.00 | 2023-07-10 |
Necrostatin-7 Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Necrostatin-7
Necrostatin-7: A Comprehensive Overview
Necrostatin-7, also known by its CAS number 351062-08-3, is a compound of significant interest in the field of biochemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the latest research findings and explore the multifaceted aspects of Necrostatin-7, highlighting its structure, mechanisms of action, and its implications in modern medicine.
Necrostatin-7 is a small molecule that has been extensively studied for its ability to modulate cellular processes. Recent studies have demonstrated its role in regulating programmed cell death pathways, particularly necroptosis. Necroptosis is a form of programmed cell death that differs from apoptosis and has been implicated in various pathological conditions, including inflammation, neurodegenerative diseases, and cancer. The ability of Necrostatin-7 to inhibit necroptosis makes it a promising candidate for therapeutic interventions in these areas.
The chemical structure of Necrostatin-7 plays a crucial role in its biological activity. Its molecular formula and CAS number (351062-08-3) provide essential information for researchers working with this compound. The structure of Necrostatin-7 allows it to interact with specific molecular targets, such as receptor-interacting protein kinase 1 (RIPK1), which is a key regulator of necroptosis. By inhibiting RIPK1, Necrostatin-7 can prevent the activation of downstream signaling pathways that lead to cell death.
Recent advancements in the study of Necrostatin-7 have shed light on its potential therapeutic applications. For instance, research has shown that Necrostatin-7 can reduce inflammation by suppressing necroptosis in immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, studies have indicated that Necrostatin-7 may also have anti-cancer properties by inducing cell death in cancerous cells while sparing healthy cells.
In addition to its direct effects on cellular processes, Necrostatin-7 has been explored for its role in neuroprotection. Experimental models have demonstrated that Necrostatin-7 can mitigate neuronal damage caused by ischemia or neurotoxic agents. This suggests that Necrostatin-7 may be a valuable tool in the development of treatments for stroke and other neurodegenerative disorders.
The synthesis and characterization of Necrostatin-7 are critical steps in understanding its properties and applications. Researchers have developed efficient synthetic routes to produce Necrostatin-7, ensuring its availability for further studies. The CAS number (351062-08-3) serves as a unique identifier for this compound, facilitating accurate communication among scientists worldwide.
One of the most exciting developments in the study of Necrostatin-7 is its potential use in combination therapies. By targeting multiple pathways simultaneously, Necrostatin-7 could enhance the efficacy of existing treatments while minimizing side effects. For example, combining Necrostatin-7 with conventional chemotherapeutic agents may lead to more effective cancer treatments with reduced toxicity.
Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms and applications of Necrostatin
351062-08-3 (Necrostatin-7) Related Products
- 630083-08-8((5Z)-5-(4-fluorophenyl)methylidene-2-imino-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)